Cas no 887268-06-6 (3,6-Bis(trifluoromethyl)-1,2-dichlorobenzene)

• Product Name: 3,6-Bis(trifluoromethyl)-1,2-dichlorobenzene
• CAS No: 887268-06-6
• MF: C₈H₂Cl₂F₆
• MW: 282.997901439667
• CID: 4718571
• Update Time: 2025-05-21

3,6-Bis(trifluoromethyl)-1,2-dichlorobenzene Chemical and Physical Properties

Names and Identifiers

• 3,6-bis(trifluoromethyl)-1,2-dichlorobenzene
• 1,4-Bis(trifluoromethyl)-2,3-dichlorobenzene
• 2,3-Dichloro-1,4-bis-trifluoromethyl-benzene
• 2,3-dichloro-1,4-bis(trifluoromethyl)benzene
• PC2266
• 3,6-bis-trifluoromethyl-1,2-dichlorobenzene
• 3,6-Bis(trifluoromethyl)-1,2-dichlorobenzene

• Inchi： 1S/C8H2Cl2F6/c9-5-3(7(11,12)13)1-2-4(6(5)10)8(14,15)16/h1-2H
• InChI Key： SSRCBZUCOIMMAS-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(F)(F)F)C=CC=1C(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 222
• Topological Polar Surface Area: 0

3,6-Bis(trifluoromethyl)-1,2-dichlorobenzene Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3,6-Bis(trifluoromethyl)-1,2-dichlorobenzene

Recent Advances in the Study of 3,6-Bis(trifluoromethyl)-1,2-dichlorobenzene (CAS: 887268-06-6)

3,6-Bis(trifluoromethyl)-1,2-dichlorobenzene (CAS: 887268-06-6) is a fluorinated aromatic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its unique structural properties, characterized by the presence of trifluoromethyl and chlorine substituents, make it a valuable intermediate in the synthesis of bioactive molecules and advanced materials. Recent studies have explored its applications in drug discovery, agrochemicals, and material science, highlighting its versatility and potential for innovation.

One of the key areas of research involving 3,6-Bis(trifluoromethyl)-1,2-dichlorobenzene is its role as a building block for the development of novel pharmaceutical compounds. The trifluoromethyl groups enhance the metabolic stability and lipophilicity of the resulting molecules, which is crucial for improving drug bioavailability. Recent publications have demonstrated its utility in the synthesis of kinase inhibitors and antimicrobial agents, with promising results in preclinical studies.

In addition to its pharmaceutical applications, this compound has been investigated for its potential in agrochemicals. The presence of chlorine and trifluoromethyl groups contributes to its pesticidal activity, making it a candidate for the development of next-generation crop protection agents. Studies have shown that derivatives of 3,6-Bis(trifluoromethyl)-1,2-dichlorobenzene exhibit enhanced efficacy against a broad spectrum of pests while maintaining favorable environmental profiles.

From a methodological perspective, recent advancements in synthetic chemistry have enabled more efficient and scalable routes to produce 3,6-Bis(trifluoromethyl)-1,2-dichlorobenzene. Innovations in catalytic fluorination and chlorination techniques have reduced the cost and environmental impact of its synthesis, paving the way for larger-scale applications. These developments are particularly relevant for industrial stakeholders seeking to integrate this compound into their production pipelines.

The safety and toxicological profile of 3,6-Bis(trifluoromethyl)-1,2-dichlorobenzene have also been subjects of recent research. Regulatory agencies and academic institutions have conducted extensive studies to evaluate its environmental persistence, bioaccumulation potential, and toxicity to non-target organisms. Preliminary findings suggest that while the compound exhibits moderate persistence, its risk can be mitigated through proper handling and disposal practices.

In conclusion, 3,6-Bis(trifluoromethyl)-1,2-dichlorobenzene (CAS: 887268-06-6) represents a versatile and valuable compound in the chemical biology and pharmaceutical sectors. Its applications span drug discovery, agrochemicals, and material science, driven by its unique structural features and recent advancements in synthetic methodologies. Ongoing research continues to uncover new opportunities for this compound, reinforcing its importance in the field. Future studies should focus on optimizing its synthesis, expanding its applications, and addressing any remaining safety concerns to fully realize its potential.